4-fluoro-3-(trifluoromethyl)benzenesulfonyl Chloride

Specification

• CAS No.: 1682-10-6
• Molecular Formula: C7H3ClF4O2S
• Molecular Weight: 262.61 g/mol
• IUPAC Name: 4-fluoro-3-(trifluoromethyl)benzenesulfonyl chloride
• Standard InChI: InChI=1S/C7H3ClF4O2S/c8-15(13,14)4-1-2-6(9)5(3-4)7(10,11)12/h1-3H
• Standard InChI Key: AYOKQWBPSUHEQU-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1S(=O)(=O)Cl)C(F)(F)F)F
• Canonical SMILES: C1=CC(=C(C=C1S(=O)(=O)Cl)C(F)(F)F)F

Introduction

Chemical Structure and Properties

4-Fluoro-3-(trifluoromethyl)benzenesulfonyl chloride (CAS No.: 1682-10-6) belongs to the class of aryl sulfonyl chlorides. Its structure features a benzene ring substituted with three key functional groups: a sulfonyl chloride moiety, a fluorine atom at the para position, and a trifluoromethyl group at the meta position.

Physical and Chemical Properties

The compound exhibits characteristic properties that reflect its molecular structure and functional groups:

Property	Value
CAS Number	1682-10-6
Molecular Formula	C₇H₃ClF₄O₂S
Molecular Weight	Approximately 262 g/mol
Physical State	Clear to light yellow liquid
Storage Requirements	Under inert gas (argon), -20°C (1 month) or -80°C (6 months)
Solubility	Limited water solubility; soluble in organic solvents

Structural Features

The presence of both the trifluoromethyl group and the fluorine atom creates an electron-deficient aromatic system. The trifluoromethyl group at the meta position relative to the sulfonyl chloride moiety contributes significant electron-withdrawing effects through inductive mechanisms. The para-positioned fluorine atom further enhances these electronic effects.

Synthesis Methods

Typical Synthetic Route

A common approach involves:

• Starting with 4-fluorotoluene or 4-fluorobenzenesulfonic acid

• Introduction of the trifluoromethyl group at the meta position using appropriate trifluoromethylating reagents

• Conversion of the sulfonic acid to the sulfonyl chloride using reagents such as thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅)

The synthesis typically requires controlled reaction conditions to ensure selectivity and yield.

Chemical Reactivity

Reactivity Profile

The compound exhibits reactivity patterns characteristic of sulfonyl chlorides, enhanced by the electronic effects of the fluorinated substituents:

• The sulfonyl chloride group is highly reactive toward nucleophiles

• The electron-withdrawing nature of both the trifluoromethyl group and the fluorine atom increases the electrophilicity of the sulfonyl chloride moiety

• The compound shows heightened reactivity compared to non-fluorinated analogs

Nucleophilic Substitution Reactions

The compound readily undergoes nucleophilic substitution at the sulfonyl chloride position:

Nucleophile	Product Type	Application
Amines	Sulfonamides	Pharmaceutical intermediates
Alcohols	Sulfonate esters	Synthetic reagents
Thiols	Sulfonothioates	Specialty chemicals

Cross-Coupling Reactions

Under specific conditions with appropriate catalysts, the compound can participate in various cross-coupling reactions, though these are less common than nucleophilic substitutions.

Applications in Research and Development

Pharmaceutical Applications

The compound serves as a valuable building block in medicinal chemistry:

• The sulfonamide derivatives produced from this compound can exhibit biological activity

• The presence of the trifluoromethyl group often enhances metabolic stability and lipophilicity of drug candidates

• The fluorine substituent can modulate the electronic properties and binding characteristics of pharmaceutical agents

Chemical Research Applications

In organic synthesis, the compound functions as:

• An electrophilic sulfonylating agent

• A source of fluorinated aromatic moieties in complex molecules

• A reagent for introducing specific functional groups under controlled conditions

Comparison with Related Compounds

Structural Analogues

It is important to distinguish 4-fluoro-3-(trifluoromethyl)benzenesulfonyl chloride from similar compounds:

Compound	Key Structural Difference	CAS Number
4-Fluoro-3-(trifluoromethylsulfonyl)benzenesulfonyl chloride	Contains a trifluoromethylsulfonyl group instead of a trifluoromethyl group	1027345-07-8
4-Fluoro-3-(trifluoromethyl)benzenesulfonamide	Contains a sulfonamide group instead of a sulfonyl chloride	Different CAS
4-(Trifluoromethyl)benzenesulfonyl chloride	Lacks the fluorine substituent	Different CAS

Reactivity Comparison

The reactivity of 4-fluoro-3-(trifluoromethyl)benzenesulfonyl chloride differs from its structural analogues:

• Generally more reactive than analogues lacking the electron-withdrawing fluorine and trifluoromethyl groups

• More stable toward oxidation than compounds with electron-donating substituents

• Exhibits enhanced electrophilicity at the sulfonyl chloride center compared to less fluorinated analogues

Recent Research Developments

Recent research utilizing this compound has focused on:

• Development of novel synthetic methodologies for complex molecule synthesis

• Exploration of fluorinated sulfonamides as enzyme inhibitors

• Investigation of structure-activity relationships in fluorinated aromatic compounds

• Application in the preparation of specialized materials with unique properties